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Compound of Interest

Compound Name: SB-590885

Cat. No.: B7944343

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the selectivity profile of SB-590885, a

potent and highly selective inhibitor of B-Raf kinase. The document summarizes key

quantitative data, details relevant experimental methodologies, and visualizes the associated

signaling pathway and experimental workflows.

Quantitative Selectivity Profile
SB-590885 is a triarylimidazole compound that demonstrates remarkable selectivity for B-Raf

kinase.[1] It exhibits potent inhibition of the oncogenic B-Raf V600E mutant, a key driver in

several human cancers.[1][2] The inhibitory activity of SB-590885 is significantly higher for B-

Raf compared to its closely related isoform, c-Raf, and it shows minimal activity against a

broader panel of other human kinases.

The key quantitative metrics for the inhibitory potency of SB-590885 are summarized in the

table below.
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Target Kinase
Inhibition Constant
(Ki app)

Binding Affinity
(Kd)

Fold Selectivity (B-
Raf vs. c-Raf)

B-Raf 0.16 nM 0.3 nM ~11-fold

c-Raf 1.72 nM Not Reported

Data compiled from multiple sources.[3][4]

In broader kinase screening, SB-590885 was profiled against a panel of 48 other human

kinases and displayed minimal off-target activity, underscoring its high selectivity.[3][4]

Mechanism of Action and Signaling Pathway
SB-590885 is an ATP-competitive inhibitor that binds to the active conformation of the B-Raf

kinase domain.[1] B-Raf is a central component of the mitogen-activated protein kinase

(MAPK/ERK) signaling pathway, which is crucial for regulating cell growth, proliferation, and

survival. In many cancers, mutations in the BRAF gene, particularly the V600E mutation, lead

to constitutive activation of this pathway. By selectively inhibiting B-Raf, SB-590885 effectively

blocks downstream signaling to MEK and ERK, thereby inhibiting the proliferation of cancer

cells harboring the BRAF mutation.

The B-Raf/MEK/ERK signaling cascade is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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